molecular formula C9H9ClO2 B6156697 5-chloro-2,3-dimethylbenzoic acid CAS No. 5628-68-2

5-chloro-2,3-dimethylbenzoic acid

Cat. No. B6156697
CAS RN: 5628-68-2
M. Wt: 184.6
InChI Key:
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Description

5-Chloro-2,3-dimethylbenzoic acid is a chemical compound with the molecular formula C9H9ClO2 . It is a derivative of benzoic acid, which has been substituted with chlorine and methyl groups .


Synthesis Analysis

The synthesis of 5-chloro-2,3-dimethylbenzoic acid involves several steps. The process begins with the oxidation of benzoic acid under the catalytic actions of N-hydroxyphthalimide and cobalt acetylacetonate . This is followed by a substitution reaction with chlorine gas to generate 3,5-dichlorobenzoic acid . A shielding reagent is then used to shield off the 5-chlorine, and a Grignard reagent is used to carry out methyl substitution on the 5-chlorine to generate 3-methyl-5-chlorobenzoic acid . Further reactions lead to the formation of 2-amino-5-chloro-N,3-dimethylbenzamide .


Molecular Structure Analysis

The molecular structure of 5-chloro-2,3-dimethylbenzoic acid consists of a benzene ring substituted with chlorine and methyl groups at the 5th, 2nd, and 3rd positions respectively . The molecular weight of this compound is 184.62 g/mol .


Physical And Chemical Properties Analysis

5-Chloro-2,3-dimethylbenzoic acid is a powder at room temperature . It has a melting point of 192-193°C . The compound is stable under normal conditions .

Safety and Hazards

The safety data sheet for 2,3-dimethylbenzoic acid, a related compound, indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection .

Future Directions

The future directions for the study of 5-chloro-2,3-dimethylbenzoic acid could involve further exploration of its synthesis, chemical reactions, and potential applications. For instance, a recent study has developed a user-friendly model exploiting CAM-B3LYP for determining pKa with impressive reliability . This could be applied to 5-chloro-2,3-dimethylbenzoic acid to gain further insights into its properties.

Relevant Papers The relevant papers retrieved include studies on the synthesis of 5-chloro-2,3-dimethylbenzoic acid , the determination of pKa of carboxylic acids , and the safety data sheet for 2,3-dimethylbenzoic acid .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 5-chloro-2,3-dimethylbenzoic acid can be achieved through a multi-step process involving the chlorination of toluene, followed by oxidation and carboxylation reactions.", "Starting Materials": [ "Toluene", "Chlorine gas", "Sodium hydroxide", "Potassium permanganate", "Sulfuric acid", "Carbon dioxide", "Sodium bicarbonate" ], "Reaction": [ "Chlorination of toluene using chlorine gas and sulfuric acid to yield 5-chlorotoluene", "Oxidation of 5-chlorotoluene using potassium permanganate and sodium hydroxide to yield 5-chloro-2,3-dimethylbenzaldehyde", "Carboxylation of 5-chloro-2,3-dimethylbenzaldehyde using carbon dioxide and sodium bicarbonate to yield 5-chloro-2,3-dimethylbenzoic acid" ] }

CAS RN

5628-68-2

Product Name

5-chloro-2,3-dimethylbenzoic acid

Molecular Formula

C9H9ClO2

Molecular Weight

184.6

Purity

95

Origin of Product

United States

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